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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410

This document provides a comprehensive overview of the synthesis and characterization of
4,5-Diamino-1-(2-hydroxyethyl)pyrazole and its sulfate salt (CAS 155601-30-2).

Chemical and Physical Properties

The sulfate salt of 4,5-Diamino-1-(2-hydroxyethyl)pyrazole is a water-soluble powder with a low
molecular weight.[1] Key properties are summarized in the table below.

Property Value Reference
CAS Number 155601-30-2 (Sulfate salt) [2]
Molecular Formula CsH12N40sS (Sulfate salt) [2]
Molecular Weight 240.24 g/mol (Sulfate salt) [2]
Appearance Off-white to pink powder [3]
Solubility Water soluble [1]
Melting Point >183°C [3]
Boiling Point 407.4°C at 760mmHg [3]
Flash Point 200.2°C [3]
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Several methods for the synthesis of 4,5-Diamino-1-(2-hydroxyethyl)pyrazole have been
reported, primarily in patent literature. A common route involves a multi-step process starting
from an alkyl (alkoxymethylene)cyanoacetate and 2-hydroxyethylhydrazine.[4]

Method 1: From Alkyl (ethoxymethylene)cyanoacetate
This process involves the formation of several intermediate compounds.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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